2-(1H-benzimidazol-1-yl)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[(E)-(3,4,5-trimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C19H20N4O4/c1-25-16-8-13(9-17(26-2)19(16)27-3)10-21-22-18(24)11-23-12-20-14-6-4-5-7-15(14)23/h4-10,12H,11H2,1-3H3,(H,22,24)/b21-10+
• InChI Key: GIDZYLLHQMVMOG-UFFVCSGVSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=NNC(=O)CN2C=NC3=CC=CC=C32
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=N/NC(=O)CN2C=NC3=CC=CC=C32
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to "2-(1H-benzimidazol-1-yl)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide" often involves cyclization reactions, starting from substituted benzylidene-3,4,5-trimethoxybenzohydrazide. For example, 3-acetyl-2-substituted phenyl-5-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole derivatives have been synthesized by cyclization of N'-substituted benzylidene-3,4,5-trimethoxybenzohydrazide in acetic anhydride (Jin et al., 2006).

Molecular Structure Analysis

Structural verification of these compounds is typically achieved through a combination of elemental analysis, IR, ^1H NMR, and ^13C NMR spectroscopy. X-ray crystallographic data has also been provided for some compounds to further confirm their structure (Jin et al., 2006).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, leading to the formation of different derivatives with potential biological activities. For instance, their antiproliferative activities against cancer cells have been evaluated in vitro, showing significant effectiveness in certain cases (Jin et al., 2006).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and melting points, are determined through experimental analysis and are crucial for understanding their behavior in biological systems. However, specific details on the physical properties of "this compound" and its derivatives are not provided in the available literature.

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the structure of the benzimidazole core and the substituents attached to it. These properties are critical for the compound's biological activity and pharmacological potential. For instance, the presence of the 3,4,5-trimethoxybenzylidene moiety can significantly affect the compound's ability to interact with biological targets (Jin et al., 2006).

Scientific Research Applications

For example, the synthesis of related benzimidazole derivatives involves starting materials like o-phenylenediamine and various acids or acid derivatives, leading to the formation of compounds with potential anticancer properties. These compounds are characterized using IR, NMR, Mass spectrometry, and elemental analysis to determine their structure and purity. Such studies contribute to the understanding of the chemical properties of these compounds and their potential applications in medicinal chemistry (Salahuddin et al., 2014).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of benzimidazole derivatives are notable areas of research. These compounds have been synthesized and tested against various bacterial and fungal strains to evaluate their efficacy. For instance, certain benzimidazole compounds have shown significant activity against Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus. Such studies are crucial for the development of new antimicrobial agents that can be used to combat resistant strains of bacteria and fungi (Salahuddin et al., 2017).

Anticancer Evaluation

The anticancer evaluation of benzimidazole derivatives is another significant area of research. These compounds are tested in vitro against various cancer cell lines to assess their potential as anticancer agents. For example, some benzimidazole derivatives have shown promising activity against breast cancer cell lines, suggesting their potential in cancer therapy. Such evaluations are crucial for the discovery of new anticancer drugs that can provide more effective treatment options for cancer patients (Salahuddin et al., 2014).